Cas no 139399-61-4 (2-Bromoquinolin-8-ol)
2-Bromoquinolin-8-ol is a brominated quinoline derivative with the molecular formula C9H6BrNO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its bromine substituent enhances reactivity for cross-coupling reactions, while the hydroxyl group at the 8-position allows for further functionalization or chelation with metal ions. The quinoline core contributes to its stability and potential biological activity. This compound is valued for its well-defined structure, high purity, and utility in constructing complex heterocyclic systems. It is commonly employed in research and industrial applications requiring precise molecular modifications.
2-Bromoquinolin-8-ol structure
Product Name:2-Bromoquinolin-8-ol
CAS No:139399-61-4
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD18413576
CID:1091705
PubChem ID:384168
Update Time:2025-10-29
2-Bromoquinolin-8-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromoquinolin-8-ol
- 8-quinolinol, 2-bromo-
- 2-Bromo-8-quinolinol
- NSC673459
- bromo-8-quinolinol
- 2-Bromo-8-hydroxyquinoline
- FCH1373910
- AK145826
- NCI60_026029
- AX8283609
- F19191
- EN300-97588
- NSC-673459
- DS-8356
- SY121365
- DB-203229
- CHEMBL1996615
- MFCD18413576
- SCHEMBL6065573
- InChI=1/C9H6BrNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12
- 139399-61-4
- A906286
- AKOS022178581
- SB71745
-
- MDL: MFCD18413576
- Inchi: 1S/C9H6BrNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12H
- InChI Key: KPRKBBMEWFPQDJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C2C=CC=C(C2=N1)O
Computed Properties
- Exact Mass: 222.96328
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.1
- XLogP3: 2.9
Experimental Properties
- Boiling Point: 367.0±22.0°C at 760 mmHg
- PSA: 33.12
2-Bromoquinolin-8-ol Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Inert atmosphere,Room Temperature
2-Bromoquinolin-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF305-200mg |
2-Bromoquinolin-8-ol |
139399-61-4 | 95+% | 200mg |
¥823.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XF305-50mg |
2-Bromoquinolin-8-ol |
139399-61-4 | 95+% | 50mg |
¥327.0 | 2022-06-09 | |
| Chemenu | CM122305-250mg |
2-bromoquinolin-8-ol |
139399-61-4 | 95% | 250mg |
$140 | 2023-02-18 | |
| Chemenu | CM122305-1g |
2-bromoquinolin-8-ol |
139399-61-4 | 95% | 1g |
$352 | 2023-02-18 | |
| Chemenu | CM122305-5g |
2-bromoquinolin-8-ol |
139399-61-4 | 95% | 5g |
$764 | 2023-02-18 | |
| Chemenu | CM122305-10g |
2-bromoquinolin-8-ol |
139399-61-4 | 95% | 10g |
$1192 | 2023-02-18 | |
| abcr | AB491929-250 mg |
2-Bromoquinolin-8-ol; . |
139399-61-4 | 250MG |
€224.90 | 2023-04-20 | ||
| abcr | AB491929-1 g |
2-Bromoquinolin-8-ol; . |
139399-61-4 | 1g |
€467.80 | 2023-04-20 | ||
| abcr | AB491929-5 g |
2-Bromoquinolin-8-ol; . |
139399-61-4 | 5g |
€1,063.80 | 2023-04-20 | ||
| Chemenu | CM122305-1g |
2-bromoquinolin-8-ol |
139399-61-4 | 95% | 1g |
$281 | 2021-08-05 |
2-Bromoquinolin-8-ol Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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